6-[(3,4-dimethoxyphenyl)methyl]-3-(3,5-dimethylanilino)-2H-1,2,4-triazin-5-one

• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 6-[(3,4-dimethoxyphenyl)methyl]-3-(3,5-dimethylanilino)-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C20H22N4O3/c1-12-7-13(2)9-15(8-12)21-20-22-19(25)16(23-24-20)10-14-5-6-17(26-3)18(11-14)27-4/h5-9,11H,10H2,1-4H3,(H2,21,22,24,25)
• InChI Key: CIOGHRQAPIDBGS-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=CC(=C1)NC2=NC(=O)C(=NN2)CC3=CC(=C(C=C3)OC)OC)C

Description

6-[(3,4-dimethoxyphenyl)methyl]-3-(3,5-dimethylanilino)-2H-1,2,4-triazin-5-one, also known as DMAT, is a chemical compound that has been widely used in scientific research. It is a small molecule inhibitor that has been shown to have potential therapeutic applications in various diseases, including cancer, viral infections, and neurological disorders.

Mechanism of Action

6-[(3,4-dimethoxyphenyl)methyl]-3-(3,5-dimethylanilino)-2H-1,2,4-triazin-5-one exerts its inhibitory effects by binding to the ATP-binding site of protein kinases and other enzymes. By binding to this site, this compound prevents the phosphorylation of target proteins, thereby inhibiting their activity. This compound has also been shown to inhibit the activity of viral proteases, which are essential for viral replication.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit viral replication, and improve cognitive function in animal models of Alzheimer's disease. This compound has also been found to have anti-inflammatory effects and has been shown to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

6-[(3,4-dimethoxyphenyl)methyl]-3-(3,5-dimethylanilino)-2H-1,2,4-triazin-5-one has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has a high potency. This compound has also been shown to have a broad spectrum of activity against various enzymes and proteins, making it a useful tool for studying various cellular processes. However, this compound has some limitations for lab experiments. It has a relatively low solubility in water, which can make it difficult to use in some assays. This compound also has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for 6-[(3,4-dimethoxyphenyl)methyl]-3-(3,5-dimethylanilino)-2H-1,2,4-triazin-5-one research. One area of interest is the development of this compound analogs with improved potency and selectivity. Another area of interest is the use of this compound in combination with other drugs to enhance its therapeutic effects. This compound has also been proposed as a potential treatment for various neurological disorders, and further research is needed to explore its potential in this area. Additionally, more research is needed to understand the mechanism of action of this compound and its effects on various cellular processes.

Synthesis Methods

6-[(3,4-dimethoxyphenyl)methyl]-3-(3,5-dimethylanilino)-2H-1,2,4-triazin-5-one can be synthesized using a multistep process that involves the reaction of 3,4-dimethoxybenzaldehyde with 3,5-dimethylaniline to form the intermediate 3-(3,4-dimethoxyphenyl)-N,N-dimethyl-1,2,4-triazin-5-amine. This intermediate is then reacted with cyanogen bromide to form this compound. The overall yield of this compound synthesis is around 30%.

Scientific Research Applications

6-[(3,4-dimethoxyphenyl)methyl]-3-(3,5-dimethylanilino)-2H-1,2,4-triazin-5-one has been extensively used in scientific research as a small molecule inhibitor that targets various enzymes and proteins. It has been shown to have potential therapeutic applications in cancer, viral infections, and neurological disorders. This compound has been found to inhibit the activity of protein kinases, such as cyclin-dependent kinases (CDKs) and glycogen synthase kinase 3 (GSK-3), which are involved in various cellular processes, including cell cycle regulation and apoptosis. This compound has also been shown to inhibit the replication of various viruses, including HIV, hepatitis C virus (HCV), and dengue virus. In addition, this compound has been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease.